3,6-dichloro-N-(4-methyl-2-pyridinyl)-1-benzothiophene-2-carboxamide

• CAS RN: 6627-36-7
• Molecular Formula: C15H10Cl2N2OS
• Molecular Weight: 337.2g/mol
• IUPAC Name: 3,6-dichloro-N-(4-methylpyridin-2-yl)-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C15H10Cl2N2OS/c1-8-4-5-18-12(6-8)19-15(20)14-13(17)10-3-2-9(16)7-11(10)21-14/h2-7H,1H3,(H,18,19,20)
• InChI Key: IWHUWWSQDDVDFL-UHFFFAOYSA-N
• SMILES: CC1=CC(=NC=C1)NC(=O)C2=C(C3=C(S2)C=C(C=C3)Cl)Cl

Description

3,6-dichloro-N-(4-methyl-2-pyridinyl)-1-benzothiophene-2-carboxamide is a member of 1-benzothiophenes.

Scientific Research Applications

Anti-Inflammatory Potential

Research indicates that molecules structurally related to 3,6-dichloro-N-(4-methyl-2-pyridinyl)-1-benzothiophene-2-carboxamide, such as methyl 3-hydroxythieno[2,3-b]pyridine-2-carboxylate, have been investigated for their potential anti-inflammatory properties. This exploration is part of broader efforts to identify novel anti-inflammatory agents (Moloney, 2001).

Antimicrobial Activity

Several studies have focused on benzothiophene derivatives, including compounds similar to this compound, for their antibacterial and antifungal activities. For instance, certain thiophene-3-carboxamide derivatives have demonstrated significant antibacterial and antifungal effects (Vasu et al., 2005). Additionally, some novel derivatives of 3-amino-5-methyl-2-(alkylthio)-4-oxo-N-aryl-3,4-dihydrothieno(2,3-d)pyrimidine-6-carboxamides have shown enhanced antimicrobial activity against strains like Proteus vulgaris and Pseudomonas aeruginosa (Kolisnyk et al., 2015).

Anticonvulsant Properties

Research has also explored the anticonvulsant properties of molecules related to this compound. For instance, certain enaminones with structures akin to this compound have been identified as potential anticonvulsants (Kubicki et al., 2000).

Potential in Antipsychotic Therapy

Further investigations have been conducted on heterocyclic carboxamides, which are structurally similar to this compound, for their potential use in antipsychotic therapy. Some derivatives have shown promising in vitro and in vivo activities, suggesting potential as antipsychotic agents (Norman et al., 1996).

Antimalarial Activity

Benzothiophene carboxamide derivatives, which are structurally related, have been identified as potent inhibitors of Plasmodium falciparum enoyl-ACP reductase, an enzyme critical in the lifecycle of the malaria-causing parasite. This suggests their potential in the development of antimalarial drugs (Banerjee et al., 2011).

Impact on Blood Glucose Levels

Some N-(3,6-dihydro-1(2H)-pyridinyl)benzamides, structurally related to the compound , have shown effects on blood glucose levels, exhibiting both hyperglycemic and hypoglycemic activities. This suggests potential utility in managing blood glucose disorders (Yeung & Knaus, 1987).